Cas no 1805000-96-7 (3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine
• CAS No: 1805000-96-7
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4811925
• Update Time: 2023-08-19

3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-(fluoromethyl)pyridine

• Inchi： 1S/C8H5F3N2/c9-3-6-2-1-5(4-12)7(13-6)8(10)11/h1-2,8H,3H2
• InChI Key： WMBKROUXTJSNMV-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(CF)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7